Cas no 174180-53-1 (tert-Butyl 2-(Hydroxymethyl)-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 2-(Hydroxymethyl)-1H-indole-1-carboxylate
• CAS No: 174180-53-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD09032312
• CID: 1367557
• PubChem ID: 10562443
• Update Time: 2025-04-20

tert-Butyl 2-(Hydroxymethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 2-HYDROXYMETHYL-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-(hydroxymethyl)-1H-indole-1-carboxylate
• tert-butyl 2-(hydroxymethyl)indole-1-carboxylate
• 1-Boc-2-hydroxymethyl-indole
• 2-Hydroxymethyl-indole-1-carboxylicacid tert-butyl ester
• SCHEMBL15231418
• 174180-53-1
• MFCD09032312
• AKOS015965680
• DA-43518
• tert-butyl2-(hydroxymethyl)-1H-indole-1-carboxylate
• AB8707
• DTXSID90441802
• AS-44907
• tert-Butyl 2-(Hydroxymethyl)-1H-indole-1-carboxylate

• MDL： MFCD09032312
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-11(9-16)8-10-6-4-5-7-12(10)15/h4-8,16H,9H2,1-3H3
• InChI Key： RUYWVLLULLUPTR-UHFFFAOYSA-N
• SMILES： O(C(N1C(CO)=CC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46
• LogP: 2.91680

tert-Butyl 2-(Hydroxymethyl)-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids